Cas no 1807283-57-3 (3-Cyano-4-ethyl-2-formylphenylacetic acid)

• Product Name: 3-Cyano-4-ethyl-2-formylphenylacetic acid
• CAS No: 1807283-57-3
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5011004
• Update Time: 2025-05-20

3-Cyano-4-ethyl-2-formylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-ethyl-2-formylphenylacetic acid

• Inchi： 1S/C12H11NO3/c1-2-8-3-4-9(5-12(15)16)11(7-14)10(8)6-13/h3-4,7H,2,5H2,1H3,(H,15,16)
• InChI Key： AIOYUUOUTWJHFI-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(CC)=C(C#N)C=1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 318
• XLogP3: 1.4
• Topological Polar Surface Area: 78.2

Additional information on 3-Cyano-4-ethyl-2-formylphenylacetic acid

3-Cyano-4-ethyl-2-formylphenylacetic Acid (CAS No. 1807283-57-3)

3-Cyano-4-ethyl-2-formylphenylacetic acid is a complex organic compound with the CAS registry number 1807283-57-3. This compound belongs to the class of phenylacetic acids, which are derivatives of phenylacetic acid, a naturally occurring compound found in various plants and microorganisms. The structure of 3-cyano-4-ethyl-2-formylphenylacetic acid is characterized by a phenyl ring substituted with a cyano group at position 3, an ethyl group at position 4, and a formyl group at position 2, along with an acetic acid moiety attached to the phenyl ring.

The synthesis of 3-cyano-4-ethyl-2-formylphenylacetic acid involves multi-step organic reactions, including nucleophilic substitution, oxidation, and coupling reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, making this compound more accessible for research and industrial applications. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality.

One of the most significant applications of 3-cyano-4-ethyl-2-formylphenylacetic acid lies in its potential as a precursor for drug development. The compound's unique structure allows for the incorporation of multiple functional groups, which can be further modified to create bioactive molecules with therapeutic potential. For example, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them promising candidates for the treatment of chronic diseases such as cardiovascular disorders and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 3-cyano-4-ethyl-2-formylphenylacetic acid and its derivatives. Using molecular docking simulations, scientists have identified potential binding sites on target proteins, providing insights into the compound's mechanism of action. These findings have paved the way for further experimental studies to validate the therapeutic efficacy of this compound in preclinical models.

In addition to its pharmacological applications, 3-cyano-4-ethyl-2-formylphenylacetic acid has also been explored for its role in materials science. The compound's ability to form stable metal complexes has led to its use in catalysis and sensor development. For instance, researchers have reported the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating its potential in organic synthesis.

The environmental impact of 3-cyano-4-ethyl-2-formylphenylacetic acid has also been a topic of interest. Studies have investigated its biodegradability and toxicity under various conditions. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to assess its long-term effects on ecosystems.

In conclusion, 3-cyano-4-ethyl-2-formylphenylacetic acid (CAS No. 1807283-57) is a versatile compound with diverse applications in pharmaceuticals, materials science, and environmental chemistry. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.